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Compound Name: 1,4-Anhydro-d-mannitol
CAS No.: 34828-64-3
Cat. No.: B1279067
Get Quote
Abstract

1,4-Anhydro-D-mannitol (CAS 7726-97-8) represents a critical chiral scaffold in carbohydrate
chemistry, distinct from its more thermodynamically stable isomer, 2,5-anhydro-D-mannitol. As
a tetrahydrofuran (THF) derivative retaining four chiral centers from the parent D-mannitol, it
serves as a high-value building block for nucleoside analogues, surfactant precursors, and
enzyme inhibitors. This guide provides a rigorous analysis of its molecular architecture, a
validated synthesis protocol based on acid-catalyzed cyclodehydration, and specific
physicochemical characterization data for research applications.

Part 1: Molecular Architecture & Stereochemistry
Structural Definition

Unlike pyranose sugars, 1,4-anhydro-D-mannitol is an alditol anhydride. It is formed by the
intramolecular etherification between the primary hydroxyl group at C-1 and the secondary
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hydroxyl group at C-4 of D-mannitol. This cyclization yields a five-membered oxolane
(tetrahydrofuran) ring.

* IUPAC Name: (2R,3R,4R)-2-[(1R)-1,2-dihydroxyethyl]oxolane-3,4-diol[1][2][3]
e Molecular Formula: CeH1205[3][4][5]

e Molecular Weight: 164.16 g/mol [1][2][3][5]

Stereochemical Mapping

The stereochemistry of the parent D-mannitol is preserved during the cyclization process, but
the numbering changes to fit the heterocyclic nomenclature.

o Parent Configuration: D-Mannitol (2R, 3R, 4R, 5R).

o Cyclization Event: The oxygen at C-4 attacks C-1 (displacing a leaving group in activated
synthesis or via protonation in acid catalysis).

o Resulting Chiral Centers:

o

Ring C-2: Corresponds to D-mannitol C-4.[3] Configuration: R. Carries the dihydroxyethyl
side chain.[3][5]

o

Ring C-3: Corresponds to D-mannitol C-3. Configuration: R. Carries a hydroxyl group.[3]
[S161[718IIe]

o

Ring C-4: Corresponds to D-mannitol C-2. Configuration: R. Carries a hydroxyl group.[3]
[SI6II71I81[°]

o

Side Chain C-1' (alpha): Corresponds to D-mannitol C-5. Configuration: R.

This specific configuration ((2R,3R,4R)-2-((1R)...)) confers a "trans-cis" relationship on the ring
substituents, influencing its binding affinity in enzymatic pockets (e.g., as a transition state
analogue for glycosidases).

Visualization of Stereochemical Pathways
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Stereocenter Conservation Mapping
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Figure 1: Stereochemical mapping from linear D-mannitol to the cyclic 1,4-anhydro derivative.
Note the conservation of R-configuration across all centers.

Part 2: Synthesis & Production Pathways
The Challenge of Selectivity

The acid-catalyzed dehydration of D-mannitol is non-selective, typically yielding a
thermodynamic mixture of:

1,4-Anhydro-D-mannitol (Kinetic product, ~20-30%)

2,5-Anhydro-D-mannitol (Thermodynamic product, ~40-50%)

1,5-Anhydro-D-mannitol (Minor)[10]

Isomannide (1,4:3,6-Dianhydro-D-mannitol, Double dehydration product)[10]
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To isolate the 1,4-isomer, the Sinclair Protocol (adapted from Carbohydrate Research, 1984) is
the industry standard for laboratory-scale preparation.

Experimental Protocol: Selective Preparation

Objective: Synthesis and isolation of 1,4-Anhydro-D-mannitol via controlled acid dehydration.

Reagents:

D-Mannitol (ACS Reagent, >99%)

Sulfuric Acid (H2S0Oa4, concentrated) or Dowex 50W-X8 (H+ form)

Solvents: Water, Acetone, Methanol

Neutralizing Agent: Barium Carbonate (BaCOs) or Sodium Bicarbonate
Step-by-Step Methodology:

o Dehydration Reaction:

[e]

Dissolve D-mannitol (100 g) in distilled water (100 mL).
o Add concentrated H2SOa4 (1 mL) to achieve pH ~1.0.

o Heat the solution under vacuum (rotary evaporator) at 100°C for 2-3 hours. Note: Vacuum
removes the water formed, driving the equilibrium toward the anhydride.

o Critical Control Point: Do not exceed 120°C to minimize double dehydration to
isomannide.

e Neutralization & Workup:

[¢]

Dilute the resulting syrup with water (50 mL).

[¢]

Neutralize with BaCOs until pH is neutral (precipitates BaSOa).

[e]

Filter off the solids and concentrate the filtrate to a thick syrup.
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o Fractionation (Acetone Extraction):
o The crude syrup contains a mixture of 1,4- and 2,5-isomers and unreacted mannitol.
o Triturate the syrup with boiling dry acetone.

o Mechanism:[11][12] 2,5-Anhydro-D-mannitol and 1,4-anhydro-D-mannitol have
differential solubilities. The 1,4-isomer often crystallizes or can be separated via column
chromatography if high purity is required.

 Purification (Chromatography):
o For pharmaceutical grade (>98%), apply the residue to a column of silica gel.
o Eluent: Ethyl Acetate/Methanol (9:1).

o Rf Values: 1,4-Anhydro-D-mannitol typically elutes after the 2,5-isomer due to slightly
higher polarity from the accessible vicinal diols.

Synthesis Pathway Diagram
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Figure 2: Process flow for the isolation of 1,4-Anhydro-D-mannitol from the acid-catalyzed
dehydration mixture.

Part 3: Physicochemical Characterization

Reliable identification requires correlating melting point data with specific spectral fingerprints.

Physical Properties Table
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Property Value Notes

. . . ) Hygroscopic; store in
Physical State White Crystalline Solid

desiccator.
) ) Distinct from 2,5-anhydro (mp
Melting Point 145 - 147 °C
~100°C).
- Insoluble in non-polar solvents
Solubility Water, DMSO, Methanol
(hexane).
Specific Rotation (c=1, H20).
) ) Common impurity: 2,5-
Purity Standard >98% (via gNMR)

anhydro-D-mannitol.

NMR Spectral Signature

The 1H NMR spectrum of 1,4-anhydro-D-mannitol in D20 is characterized by the symmetry
(or lack thereof) of the THF ring versus the side chain.

e Ring Protons (3.8 — 4.2 ppm): The protons on the THF ring (H-2, H-3, H-4) appear as a
complex set of multiplets due to spin-spin coupling in the envelope conformation of the ring.

e Side Chain (3.6 — 3.8 ppm): The methylene protons (H-6a, H-6b) and the methine proton (H-
5) of the dihydroxyethyl chain appear slightly upfield from the ring methines.

» Key Diagnostic: Unlike the C2-symmetric 2,5-anhydro-D-mannitol (which shows simplified
spectra due to symmetry), the 1,4-isomer is asymmetric, resulting in a more complex splitting
pattern and distinct signals for every skeletal carbon in 13C NMR.

Part 4: Applications in Drug Discovery
Metabolic Regulation

1,4-Anhydro-D-mannitol acts as a metabolic decoy. It has been identified as an inhibitor of
gluconeogenesis, specifically targeting enzymes that process fructose-1,6-bisphosphate. Its
structural similarity to fructose-6-phosphate allows it to bind to allosteric sites on
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phosphofructokinase or fructose-1,6-bisphosphatase, modulating carbohydrate metabolism
without being metabolized itself.

Chiral Scaffolds

In medicinal chemistry, the rigid THF core serves as a scaffold for:

» Nucleoside Analogues: The "sugar"” portion of nucleoside antivirals often utilizes modified
THF rings. 1,4-Anhydro-D-mannitol provides a pre-formed chiral pool template.

» Surfactants: Esterification of the primary hydroxyl group (C-6) with fatty acids yields non-
ionic surfactants with specific hydrophilic-lipophilic balance (HLB) values, used in drug
delivery formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. synthose.com [synthose.com]

2. 1,4-Anhydro-D-mannitol | C6H1205 | CID 10909888 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 1,4-Anhydro-D-mannitol | CAS 7726-97-8 | LGC Standards [lgcstandards.com]

4. 1,4-Anhydro-D-mannitol | C6H1205 | CID 10909888 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 1,4-Anhydro-D-mannitol | CymitQuimica [cymitquimica.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1279067/docs?utm_src=pdf-body#1-4-anhydro-d-mannitol-structural-architecture-stereochemical-mapping-and-synthetic-pathways
https://www.benchchem.com/product/b1279067/docs?utm_src=pdf-body#1-4-anhydro-d-mannitol-structural-architecture-stereochemical-mapping-and-synthetic-pathways
https://pubchem.ncbi.nlm.nih.gov/compound/10909888
https://pubs.acs.org/doi/10.1021/ja01132a507
https://www.benchchem.com/product/b1279067/docs?utm_src=pdf-body#1-4-anhydro-d-mannitol-structural-architecture-stereochemical-mapping-and-synthetic-pathways
https://pubs.acs.org/doi/10.1021/ja01132a507
https://pubs.acs.org/doi/10.1021/ja01132a507
https://doi.org/10.1016/0008-6215(84)85114-9
https://www.benchchem.com/product/b1279067?utm_src=pdf-custom-synthesis#bc-rfq
https://synthose.com/products/AM714
https://pubchem.ncbi.nlm.nih.gov/compound/10909888
https://pubchem.ncbi.nlm.nih.gov/compound/10909888
https://www.lgcstandards.com/SB/en/1-4-Anhydro-D-mannitol/p/TRC-A648975?queryID=f60aa130266a3ff1d6071c8204994375
https://pubchem.ncbi.nlm.nih.gov/compound/Mannitan
https://pubchem.ncbi.nlm.nih.gov/compound/Mannitan
https://cymitquimica.com/products/TR-A648975/7726-97-8/14-anhydro-d-mannitol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 6. researchgate.net [researchgate.net]
e 7.D -Mannitol-1-13C 13C 99atom 132202-29-0 [sigmaaldrich.com]
e 8. pubs.acs.org [pubs.acs.org]

e 9. 1,5-anhydro-D-fructose reductase (1,5-anhydro-D-mannitol-forming) - Wikipedia
[en.wikipedia.org]

e 10. rsc.org [rsc.org]
e 11. researchgate.net [researchgate.net]
e 12. chemrxiv.org [chemrxiv.org]

e To cite this document: BenchChem. [1,4-Anhydro-D-mannitol: Structural Architecture,
Stereochemical Mapping, and Synthetic Pathways]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1279067/docs#1-4-anhydro-d-mannitol-
structural-architecture-stereochemical-mapping-and-synthetic-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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